![molecular formula C7H3BrClF3 B1342317 2-Bromo-4-chlorobenzotrifluoride CAS No. 1099597-32-6](/img/structure/B1342317.png)
2-Bromo-4-chlorobenzotrifluoride
Overview
Description
Synthesis Analysis
The synthesis of halogenated aromatic compounds like 2-Bromo-4-chlorobenzotrifluoride can involve the use of reagents such as bromine trifluoride, which is known to perform selective fluorination reactions and can substitute carbon-halogen bonds with carbon-fluorine bonds . Although the specific synthesis of 2-Bromo-4-chlorobenzotrifluoride is not detailed in the papers, the methodologies discussed could potentially be applied or adapted for its synthesis.
Molecular Structure Analysis
The molecular structure of compounds similar to 2-Bromo-4-chlorobenzotrifluoride has been investigated using computational methods such as Density Functional Theory (DFT). For example, the structure of 2-bromo-1, 4-dichlorobenzene has been studied, revealing higher electronic density and providing insights into its geometry and electronic properties . These computational studies are crucial for understanding the molecular structure and predicting the behavior of such compounds.
Chemical Reactions Analysis
The chemical reactivity of brominated and chlorinated compounds can be complex. For instance, the photocatalytic reaction involving 2-bromo-3,3,3-trifluoropropene demonstrates the potential for radical cyclization reactions . Similarly, the photoexcitation of halothane, a related bromo-chloro-trifluoro compound, shows dynamics of bond rupture that could be relevant to understanding the reactivity of 2-Bromo-4-chlorobenzotrifluoride .
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated aromatic compounds are often characterized by their vibrational spectra, electronic properties, and reactivity. For example, the vibrational and electronic analysis of 4-Bromo-2-(2,5-dichloro-phenylimino)-phenol provides insights into the compound's stability and electronic transitions . Similarly, the study of bromofluoromethane's vibrational spectra and molecular structure can inform the understanding of related compounds like 2-Bromo-4-chlorobenzotrifluoride .
Scientific Research Applications
Chemical Synthesis and Derivatives
2-Bromo-4-chlorobenzotrifluoride is used in the preparation of various chemical compounds. For instance, it can be transformed into 4,4'-Dichloro-2,2'-bis(trifluoromethyl)diphenyl sulphoxide and further into its sulphone derivative. These transformations highlight its utility in synthesizing compounds with potential applications in different chemical sectors (Clark, Denness, & Wynd, 1994).
Photoreaction Studies
Research on the photoreaction mechanisms of 2-Bromo-4-chlorobenzotrifluoride, among other bromophenols, has been conducted. These studies, involving matrix-isolation infrared spectroscopy and density-functional-theory calculation, provide insights into the chemical behavior of these compounds under light exposure, which is valuable for understanding their stability and reactivity in various applications (Akai, Kudoh, Takayanagi, & Nakata, 2002).
Crystal Structure and Packing Analysis
The crystal structure and packing preferences of isomeric compounds like 2-Bromo-4-chlorobenzotrifluoride have been extensively studied. These investigations reveal how different halogen bonds influence the crystalline forms of these compounds, contributing to the field of crystallography and material science (Pramanik, Pavan, & Guru Row, 2017).
Photocatalytic Applications
2-Bromo-4-chlorobenzotrifluoride has been used in photocatalytic reactions, demonstrating its potential in synthetic organic chemistry. For example, it has been employed in the synthesis of various organic compounds through photocatalytic processes, which can be important for developing new pharmaceuticals or materials (Zeng, Li, Chen, & Zhou, 2022).
Environmental Impact Studies
Studies on the environmental impact of 2-Bromo-4-chlorobenzotrifluoride, particularly in relation to its thermal degradation, have been conducted. These researches are crucial for understanding the potential environmental risks associated with the use of this chemical, especially concerning the formation of toxic compounds upon decomposition (Evans & Dellinger, 2005).
Safety and Hazards
2-Bromo-4-chlorobenzotrifluoride may cause skin burns and eye damage . It may also cause respiratory irritation . Precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
2-Bromo-4-chlorobenzotrifluoride is primarily used for research and development .
Mode of Action
It is known to cause skin and eye irritation, and it is harmful if swallowed or inhaled .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-4-chlorobenzotrifluoride. For instance, it should be stored in a well-ventilated place and kept cool . It is also sensitive to air .
properties
IUPAC Name |
2-bromo-4-chloro-1-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3/c8-6-3-4(9)1-2-5(6)7(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIPJFBGICWZITF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40604400 | |
Record name | 2-Bromo-4-chloro-1-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40604400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-chlorobenzotrifluoride | |
CAS RN |
1099597-32-6 | |
Record name | 2-Bromo-4-chloro-1-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1099597-32-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4-chloro-1-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40604400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-chlorobenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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